Cas no 88990-57-2 ((4-Amino-3-methylphenyl)methanol)

• Product Name: (4-Amino-3-methylphenyl)methanol
• CAS No: 88990-57-2
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD04038446
• CID: 616869
• PubChem ID: 1514189
• Update Time: 2025-05-20

(4-Amino-3-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Amino-3-methylphenyl)methanol
• (4-AMino-3-Methyl-phenyl)-Methanol
• 4-(Hydroxymethyl)-2-methylaniline
• Benzenemethanol, 4-amino-3-methyl-
• 4-Amino-3-methylbenzyl alcohol, 97%
• AS-47745
• 88990-57-2
• CS-0210605
• MFCD04038446
• SCHEMBL1362307
• LHNQRSHWDUNLFJ-UHFFFAOYSA-N
• 4-oxymethyl-2-methylaniline
• AKOS005259673
• SB84064
• F15978
• DTXSID00363804
• STL555413
• 4-Amino-3-methylbenzenemethanol
• DB-412230
• BBL101617

• MDL： MFCD04038446
• Inchi： 1S/C8H11NO/c1-6-4-7(5-10)2-3-8(6)9/h2-4,10H,5,9H2,1H3
• InChI Key： LHNQRSHWDUNLFJ-UHFFFAOYSA-N
• SMILES： OCC1=CC=C(C(C)=C1)N

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2Ų

(4-Amino-3-methylphenyl)methanol Security Information

• Hazard Category Code： 36/37/38-52
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (4-Amino-3-methylphenyl)methanol

Introduction to (4-Amino-3-methylphenyl)methanol (CAS No. 88990-57-2)

(4-Amino-3-methylphenyl)methanol, identified by the CAS registry number 88990-57-2, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, also known as 4-amino-3-methylbenzyl alcohol, has garnered attention due to its unique chemical properties and potential uses in drug design and synthesis. Recent advancements in synthetic methodologies and its incorporation into bioactive molecules have further highlighted its importance in contemporary research.

The molecular structure of (4-Amino-3-methylphenyl)methanol comprises a benzene ring substituted with an amino group at the para position and a methyl group at the meta position, along with a hydroxymethyl group attached to the benzene ring. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic synthesis. The compound's ability to participate in various chemical reactions, such as nucleophilic substitutions, additions, and condensations, has been extensively explored in recent studies.

Recent research has focused on optimizing the synthesis of (4-Amino-3-methylphenyl)methanol to enhance yield and purity while minimizing environmental impact. One notable approach involves the use of catalytic hydrogenation techniques, which have proven effective in producing this compound from its corresponding nitrobenzene derivative. Additionally, green chemistry principles have been integrated into these processes, reducing solvent usage and waste generation.

In terms of applications, (4-Amino-3-methylphenyl)methanol has been utilized as an intermediate in the synthesis of bioactive compounds, including pharmaceutical agents and agrochemicals. For instance, it serves as a key precursor in the development of antifungal and anticancer drugs due to its ability to form stable complexes with metal ions and biological macromolecules. Recent studies have demonstrated its role in enhancing the bioavailability of certain drug candidates through improved solubility profiles.

The toxicity profile of (4-Amino-3-methylphenyl)methanol has also been a subject of interest in toxicological research. Acute toxicity studies indicate that it exhibits low toxicity at standard exposure levels; however, chronic exposure effects are still under investigation. Environmental impact assessments suggest that this compound degrades moderately under aerobic conditions, posing minimal risk to aquatic ecosystems when handled responsibly.

In conclusion, (4-Amino-3-methylphenyl)methanol (CAS No. 88990-57-2) stands out as a significant compound with diverse applications across multiple disciplines. Its structural versatility, coupled with advancements in synthetic methodologies and environmental considerations, underscores its potential for future innovations in chemical synthesis and drug development.